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Abstract
Kri paste is a dental material, primarily used as a resorbable root canal filling material in

pediatric dentistry. Its formulation is centered around a high concentration of iodoform, which

imparts significant antimicrobial and radiopaque properties to the paste. This technical guide

provides a comprehensive overview of the composition and chemical properties of Kri paste,

with a focus on quantitative data and the experimental methodologies used for its

characterization. The information presented is intended to serve as a foundational resource for

researchers and professionals involved in the development and evaluation of dental materials.

Chemical Composition
Kri paste is a pre-mixed paste with a composition that can vary slightly between different

formulations, particularly between Kri 1 and Kri 3 pastes. The primary components are

iodoform, parachlorophenol, camphor, and menthol.

Table 1: Quantitative Composition of Kri Paste Formulations
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Component
Kri 1 Paste
(Formulation A)

Kri 1 Paste
(Formulation B)

General
Formulation

Iodoform 80.8% 80.5% ~80%

Parachlorophenol 2.025% 2.023%

33-37% (Note: This

wider range from

some sources may be

less typical for Kri 1)

Camphor 4.86% 4.84%

63-67% (Note: This

wider range from

some sources may be

less typical for Kri 1)

Menthol 1.215% 1.213% 1.40-2.90%

A variant, Kri-3 liquid, is noted to have significantly higher concentrations of parachlorophenol,

camphor, and menthol, reportedly twelve times greater than Kri-1 paste, which enhances its

antimicrobial properties.

Physicochemical Properties of Individual
Components
The overall properties of Kri paste are a synergistic result of its individual components.

Table 2: Physicochemical Properties of Kri Paste Components
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Component
Molar Mass (
g/mol )

Physical State Solubility
Key Properties
in Kri Paste

Iodoform (CHI₃) 393.73
Yellow crystalline

solid

Insoluble in

water, soluble in

organic solvents

Antimicrobial,

Radiopaque

Parachloropheno

l (C₆H₅ClO)
128.56 Crystalline solid

Sparingly soluble

in water
Antimicrobial

Camphor

(C₁₀H₁₆O)
152.23

Waxy, crystalline

solid

Insoluble in

water, soluble in

organic solvents

Vehicle, mild

analgesic

Menthol

(C₁₀H₂₀O)
156.27

Waxy, crystalline

solid

Slightly soluble in

water

Mild analgesic,

cooling sensation

Chemical Properties of Kri Paste
Antimicrobial Activity
Kri paste exhibits a broad spectrum of antimicrobial activity, a critical property for a root canal

filling material. This is primarily attributed to the iodoform and parachlorophenol content.

Iodoform exerts its antimicrobial effect through the slow release of iodine, which is a potent

oxidizing agent that denatures microbial proteins. Parachlorophenol is a phenolic compound

known for its bactericidal properties.

Table 3: Antimicrobial Efficacy of Iodoform-Based Paste

Microorganism Test Method
Mean Zone of Inhibition
(mm)

Enterococcus faecalis Agar well diffusion 7.06 (± 0.74)[1]

Note: The data above is for a generic iodoform paste and may not be fully representative of Kri
paste, but provides a relevant indication of antimicrobial activity.

Cytotoxicity
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The cytotoxicity of Kri paste has been evaluated in vitro, often in comparison to other dental

materials like Zinc Oxide-Eugenol (ZOE) cement. These studies are essential for assessing the

biocompatibility of the material with periapical tissues.

Table 4: Comparative Cytotoxicity of Kri 1 Paste

Cell Line Assay Duration Result

L929 mouse fibroblast

cells
⁵¹Cr release assay 4 hours

High cytotoxicity,

which remained high

after 1 and 7 days of

setting.[2]

L929 mouse fibroblast

cells
⁵¹Cr release assay 24 hours

High cytotoxicity,

significantly greater

than ZOE at all setting

times.[2]

Radiopacity
The high concentration of iodoform, which contains iodine (a heavy element), makes Kri paste
highly radiopaque. This property is crucial for the radiographic visualization of the root canal

filling, allowing clinicians to assess the quality of the obturation. While specific radiopacity

values for Kri paste in millimeters of aluminum (mm Al) are not readily available in the

literature, iodoform-containing materials are known to possess excellent radiopacity.

Resorbability
Kri paste is designed to be a resorbable material. This is particularly important in pediatric

dentistry, as the root canal filling material should resorb at a rate similar to the physiological

resorption of the primary tooth's roots. The exact mechanism of resorption is not fully

elucidated but is believed to involve phagocytosis by macrophages and dissolution in tissue

fluids.

Experimental Protocols
Antimicrobial Activity Assessment (Agar Well Diffusion)
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The antimicrobial activity of dental pastes is commonly assessed using the agar well diffusion

method.

Preparation
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Antimicrobial Activity Testing Workflow

Microbial Culture Preparation: A standardized suspension of the test microorganism (e.g.,

Enterococcus faecalis) is prepared.

Agar Plate Inoculation: The surface of Brain-Heart Infusion (BHI) agar plates is uniformly

inoculated with the microbial suspension.

Well Creation: A sterile cork borer is used to create wells of a standardized diameter in the

agar.

Material Placement: The wells are filled with a measured amount of Kri paste.

Incubation: The plates are incubated under appropriate conditions (e.g., 37°C for 48 hours).

Measurement: The diameter of the zone of inhibition (the clear area around the well where

microbial growth is inhibited) is measured in millimeters.

Cytotoxicity Assay (⁵¹Cr Release Assay)
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The ⁵¹Cr (Chromium-51) release assay is a method to quantify cell death by measuring the

release of the radioisotope ⁵¹Cr from the cytoplasm of damaged cells.
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Cytotoxicity Testing (⁵¹Cr Release) Workflow

Cell Culture and Labeling: L929 mouse fibroblast cells are cultured and then incubated with

⁵¹Cr, which is taken up by the cells.

Exposure: The labeled cells are then exposed to the Kri paste. This can be done through

direct contact or by using extracts of the material.

Incubation: The cells are incubated for a specific duration (e.g., 4 or 24 hours).

Supernatant Collection: After incubation, the cell culture supernatant is collected.

Radioactivity Measurement: The amount of ⁵¹Cr in the supernatant is measured using a

gamma counter.

Calculation: The percentage of ⁵¹Cr release is calculated relative to control groups

(spontaneous release and maximum release). A higher percentage indicates greater

cytotoxicity.

Radiopacity Measurement
The radiopacity of dental materials is typically measured by comparing their radiographic

density to that of an aluminum step-wedge of varying thicknesses.

Sample Preparation: A standardized disc of Kri paste (e.g., 1 mm thick and 5 mm in

diameter) is prepared.

Radiographic Exposure: The sample is radiographed alongside an aluminum step-wedge.

Densitometric Analysis: The radiographic densities of the sample and the steps of the

aluminum wedge are measured using a densitometer or digital imaging software.

Equivalence Calculation: The radiopacity of the material is expressed as the equivalent

thickness of aluminum (mm Al) that produces the same radiographic density.

Mechanism of Action
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The therapeutic effects of Kri paste are derived from the combined actions of its components.

Kri Paste Components

Primary Actions

Therapeutic Outcomes

Iodoform

Slow release of Iodine

Radiopacity Resorbability

Parachlorophenol

Denaturation of microbial proteins

Camphor

Acts as a vehicle Mild analgesic effect

Menthol

Antimicrobial EffectSymptom Relief

Click to download full resolution via product page

Logical Relationship of Kri Paste Components and Actions

Iodoform: The primary active component, responsible for the paste's antimicrobial activity

through the release of iodine. It is also the main contributor to the material's radiopacity and

is resorbable.

Parachlorophenol: A phenolic antiseptic that contributes to the overall antimicrobial effect of

the paste.

Camphor: Acts as a vehicle for the other components and has a mild analgesic effect.

Menthol: Provides a mild analgesic and cooling effect, contributing to patient comfort.
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Conclusion
Kri paste is a multi-component dental material with a well-defined composition that imparts it

with the necessary chemical properties for its clinical application as a resorbable root canal

filling material. Its high iodoform content ensures potent antimicrobial activity and excellent

radiopacity. While it exhibits in vitro cytotoxicity, its clinical success is well-documented,

particularly in pediatric dentistry. Further research to quantify the radiopacity of specific Kri
paste formulations and to further elucidate the in vivo resorption mechanism would be

beneficial for a more complete understanding of this material. The experimental protocols

outlined in this guide provide a framework for the standardized evaluation of Kri paste and

other similar dental materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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